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Compound of Interest

Compound Name: Thioanisole

Cat. No.: B089551

An In-depth Technical Guide to Thioanisole: Safety and Handling Precautions
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for thioanisole (CAS No. 100-68-5). The information is intended for professionals
in research, scientific, and drug development fields to ensure safe laboratory practices.

Chemical and Physical Properties

Thioanisole, also known as methyl phenyl sulfide, is a colorless to light yellow liquid with a
strong, unpleasant, stench-like odor.[1][2][3] It is an aryl sulfide, where a methyl group is
attached to a benzene ring through a sulfur atom.[2] It is stable under normal conditions and is
used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and as a flavoring
agent.[3][4][5]

Table 1: Physical and Chemical Properties of Thioanisole
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Property Value Source
Molecular Formula C7H8S [LI[21[4]5][6]17]
Molecular Weight 124.21 g/mol [2][41[6]
Appearance Colorless to light yellow liquid [11[3]

Odor Unpleasant, stench [1112]61181
Melting Point -15°C (5 °F) [1][3][6]

Boiling Point 188 °C (370.4 °F) [11[31[6]
Density 1.057 - 1.058 g/mL at 20-25 °C  [1][3]

Flash Point 73 °C (163.4 °F) [1]

Insoluble in water; soluble in

Solubilit
Y alcohol and ether.[1][4][9]

Hazard Identification and Classification

Thioanisole is classified as a hazardous substance.[10] It is a combustible liquid and harmful if
swallowed.[1][11] It can cause skin and serious eye irritation, and may cause an allergic skin
reaction.[1][12] Inhalation may cause respiratory irritation, drowsiness, and dizziness.[6][10]

Table 2: GHS Hazard Classification for Thioanisole
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Hazard Class Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

H317: May cause an allergic

Skin Sensitization Category 1 ) ]
skin reaction
Specific target organ toxicity — H335: May cause respiratory
) Category 3 o
single exposure irritation
Hazardous to the aquatic H411: Toxic to aquatic life with
) Category 2 ]
environment, long-term hazard long lasting effects

Source:[1][6][12][13]

Toxicological Data

Toxicological studies indicate that thioanisole is harmful. The primary routes of exposure are
ingestion, inhalation, and skin contact.

Table 3: Acute Toxicity Data for Thioanisole

Route Species Value
Oral (LD50) Rat 891 mg/kg
Intravenous (LD50) Mouse 56 mg/kg

Source:[8][10][11][13]

Experimental Protocols for Safe Handling
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Adherence to strict experimental protocols is crucial when working with thioanisole to minimize

exposure and ensure a safe laboratory environment.

General Handling Protocol:

Ventilation: Always handle thioanisole in a well-ventilated area, preferably within a chemical
fume hood.[1][5][10][14]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., PVC), safety goggles or a face shield, and a lab coat.[1][6][10][14] Do not wear
contact lenses.[10]

Ignition Sources: Keep away from open flames, sparks, and hot surfaces as it is a
combustible liquid.[1][5][6] Use non-sparking tools.[8][10][14]

Static Discharge: Take precautionary measures against static discharge.[11][15][16] Earth all
lines and equipment.[10]

Hygiene: Avoid eating, drinking, or smoking in the handling area.[8][10][14] Wash hands
thoroughly after handling.[6][8][10] Contaminated work clothing should not be allowed out of
the workplace and should be laundered separately.[10]

Storage: Store in a tightly closed, original container in a cool, dry, and well-ventilated area
designated for flammable liquids.[1][5][10][14] Store away from incompatible materials such
as strong oxidizing agents.[5][10]

Emergency Procedures

First-Aid Measures:

Ingestion: If swallowed, rinse mouth with water.[6][12] Do NOT induce vomiting.[6][8][12]
Seek immediate medical attention.[8][12]

Inhalation: Move the person to fresh air.[1][8][10] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration.[1][8] Seek medical attention.[1][8][12]

Skin Contact: Immediately remove all contaminated clothing.[10] Flush skin with plenty of
water and soap for at least 15 minutes.[1][8][10] Seek medical attention if irritation persists.
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[1](8][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][8][10][12] Remove contact lenses if
present and easy to do.[8][12] Seek immediate medical attention.[8][12]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide.[8][10][14] A water spray can be used to cool fire-exposed containers.[1][6][10]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[12]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[1][10] Hazardous combustion products include carbon oxides (CO, CO2) and sulfur
oxides.[1][6][8][10]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][5][8][10][14]

Accidental Release Measures:

Personal Precautions: Evacuate personnel from the area.[8][14] Remove all sources of
ignition.[5][6][10][14] Ensure adequate ventilation.[6][8] Wear appropriate PPE.[6][10][14]

Environmental Precautions: Prevent the spill from entering drains or waterways.[6][10]

Containment and Cleanup: For small spills, absorb with an inert material such as vermiculite,
sand, or earth.[5][10] For large spills, dike the area to contain the spill.[8] Collect the
absorbed material and spilled liquid into a labeled container for disposal using spark-proof
tools.[8][10][14]

Visualized Workflows

The following diagrams illustrate key safety and emergency workflows for handling

thioanisole.
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Caption: Workflow for handling a thioanisole spill.
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Caption: General laboratory safety precautions for thioanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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